1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone

• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C20H23FN2O3/c1-25-18-5-7-19(8-6-18)26-15-20(24)23-11-9-22(10-12-23)14-16-3-2-4-17(21)13-16/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: GCYZTNMMGDWRNY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC(=CC=C3)F

Description

1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. The compound is known for its ability to interact with various biological targets, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone is not fully understood. However, it is believed that the compound interacts with the target proteins through a combination of hydrogen bonding, hydrophobic interactions, and electrostatic interactions. This results in the modulation of the activity of the target protein, leading to the desired biological effect.
Biochemical and Physiological Effects:
1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone has been shown to exhibit significant biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes, including phosphodiesterases and kinases. It has also been shown to modulate the activity of various receptors, including dopamine and serotonin receptors. In addition, the compound has been shown to affect ion channels, including calcium and potassium channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone is its ability to interact with various biological targets. This makes it a promising candidate for drug development. However, one of the limitations of the compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the study of 1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone. One potential direction is the development of drugs targeting specific biological targets, such as enzymes, receptors, and ion channels. Another potential direction is the study of the compound's potential applications in the treatment of various diseases, such as cancer, neurological disorders, and cardiovascular diseases. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone involves several steps. The starting material for the synthesis is 4-methoxyphenol, which is then converted to 4-methoxyphenyl ether. The next step involves the reaction of the 4-methoxyphenyl ether with 1-(3-fluorobenzyl)piperazine to form the intermediate product. The final step involves the reaction of the intermediate product with ethyl chloroformate to yield the desired product.

Scientific Research Applications

1-[4-(3-Fluoro-benzyl)-piperazin-1-yl]-2-(4-methoxy-phenoxy)-ethanone has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been shown to exhibit significant activity against various biological targets, including enzymes, receptors, and ion channels. This makes it a promising candidate for the development of drugs targeting these targets.